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Abstract: Uvarovite (CasCrz(SiOa4)s), the chromium-dominant end-member of the ugrandite
garnet series, is a mineral of significant interest due to its vibrant emerald-green color and
specific petrogenetic implications.[1][2][3] Its occurrence is rare, primarily restricted to
geological environments where both calcium and chromium are readily available.[4] This guide
provides a comprehensive technical overview of the geological occurrence of uvarovite, with a
specific focus on its formation within ultramafic rock complexes. It details the geochemical
framework, formation mechanisms, and key analytical methodologies used in its study,
presenting quantitative data and process workflows for researchers and scientists in the
geological field.

Geological Setting and Occurrence

Uvarovite's formation is intrinsically linked to the alteration of ultramafic rocks, which serve as
the primary reservoir for the chromium required for its crystallization.[5] The specific geological
settings are typically characterized by significant fluid-rock interaction.

Association with Ultramafic Rocks

Uvarovite is most commonly found in serpentinite, a metamorphic rock formed by the
hydration of ultramafic rocks like peridotite and dunite.[3][6][7] The serpentinization process,
involving the alteration of primary minerals such as olivine and pyroxene in the presence of
water, is crucial.[6][8] This process can release chromium from primary accessory minerals.[6]
[7] Uvarovite often appears as small, well-formed dodecahedral crystals or as drusy crystalline
crusts lining fractures and cavities within the serpentinite matrix.[3][6]
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Occurrence within Chromitite Bodies

Concentrations of chromite (FeCr20a4) within ultramafic intrusions, known as chromitite pods or
seams, are particularly favorable sites for uvarovite formation.[6][7] The garnet typically forms
as a secondary mineral resulting from the alteration of chromite.[9] It can be found in veins
cross-cutting chromitite pods or as reaction rims around chromite grains, indicating its
formation from the decomposition of the host chromite.[9][10]

Tectonic Environments

The tectonic settings that host uvarovite-bearing ultramafic rocks are primarily ophiolites and
subduction zones. Ophiolites, which are fragments of oceanic crust and upper mantle thrust
onto continental crust, provide the necessary ultramafic protoliths (e.g., peridotites) and often
show extensive serpentinization.[4] In subduction zones, high-pressure and high-temperature
conditions, coupled with the release of fluids from the subducting slab, facilitate the
metasomatic processes required for uvarovite formation.[9][11][12]

Notable Global Occurrences

Significant localities for uvarovite in ultramafic settings include:

e The Ural Mountains, Russia: The type locality, where uvarovite is associated with chromite
deposits in serpentinized ultramafic massifs.[6][7][13]

e Outokumpu, Finland: Associated with chromite-bearing rocks in a region known for
volcanogenic sulfide ore deposits with unusually high chromium content.[2][6][7]

e Moa-Baracoa Ophiolitic Massif, Cuba: Found in altered podiform chromitites.[10]
e Sukinda, India: Occurs in chromite-bearing ultramafic intrusives.[9]

o Bushveld Igneous Complex, South Africa: Found in one of the world's largest layered
ultramafic intrusions.[1][4]

» North American Cordillera: Occurrences are noted in the serpentinite belts of California,
USA, and Quebec, Canada.[4][6]
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Geochemistry and Mineral Chemistry

Uvarovite belongs to the garnet supergroup and is the chromium end-member of the ugrandite
series, which also includes grossular (calcium-aluminum) and andradite (calcium-iron).[1][3]

The Ugrandite Garnet Series

The general formula for the ugrandite series is CasB2(SiOa4)s, where the B-site can be occupied
by Cr3* (uvarovite), Al*+ (grossular), or Fe3* (andradite). Natural uvarovite is rarely pure and
typically exhibits extensive solid solution with the other ugrandite end-members.[11][14] The
degree of substitution is dependent on the bulk chemical composition of the host rock and the
physicochemical conditions of formation.

Compositional Data from Ultramafic Occurrences

Electron Probe Microanalysis (EPMA) is commonly used to determine the precise chemical
composition of uvarovite. The data reveals significant compositional variation, reflecting the
local geochemical environment. Natural uvarovites are often solid solutions, with compositions
that can be used to infer formation conditions.
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Formation Mechanisms in Ultramafic Rocks

The formation of uvarovite is a metasomatic process, fundamentally requiring the alteration of
a pre-existing rock by externally derived fluids, leading to a change in its chemical composition.
[8][15]

Sources of Chromium and Calcium

A primary challenge in uvarovite petrogenesis is sourcing both chromium and calcium.

e Chromium (Cr): The indisputable source of chromium in ultramafic settings is the breakdown
of Cr-bearing minerals, primarily chromite (FeCr20a4) and, to a lesser extent, Cr-diopside.[3]
[9] Alteration of chromite to ferrian chromite can release the necessary Cr into the fluid
phase.[10]

e Calcium (Ca): The source of calcium is more variable and often debated.[9] Potential
sources include:

o Internal Source: The breakdown of Ca-bearing clinopyroxenes within the ultramafic rock
itself.[9]

o External Source: Infiltration of Ca-rich hydrothermal fluids derived from adjacent
lithologies, such as gabbro sills or carbonate rocks.[10] The process of rodingitization is a
key indicator of Ca-metasomatism.[8]

Key Petrogenetic Processes

e Serpentinization: This low-temperature metamorphic process involves the hydration of olivine
and pyroxene.[8] The chromium-rich fluids generated during serpentinization can migrate
and precipitate uvarovite in fractures and voids.[6][7]

e Rodingitization: This is a Ca-metasomatic process that commonly affects mafic dikes within
serpentinized ultramafic bodies.[8] It creates a mineral assemblage rich in calcium-silicates,
including grossular-andradite garnet, diopside, and vesuvianite.[15] When sufficient
chromium is available, uvarovite can form as part of the rodingite assemblage.[9][11]

Physicochemical Conditions
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Uvarovite can form across a wide range of temperatures and pressures. It is stable in high-
pressure environments typical of subduction zones, but also forms during lower-pressure
serpentinization.[11][16] Some studies suggest stable pressure-temperature conditions for
uvarovite-bearing assemblages are at or below 2 GPa and between 400-550°C.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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